1-(Hydroxymethyl)-cyclohexaneethanol Benzyl Ether
Description
Chemical Reactions Analysis
Benzyl ethers can undergo a variety of reactions. For example, they can undergo acid-catalyzed hydrolysis to form benzyl alcohols and phenols . The mechanism of this reaction can be either bimolecular or unimolecular, depending on the structure of the ether and the solvent used .Safety and Hazards
properties
CAS RN |
1797984-83-8 |
|---|---|
Product Name |
1-(Hydroxymethyl)-cyclohexaneethanol Benzyl Ether |
Molecular Formula |
C16H24O2 |
Molecular Weight |
248.366 |
IUPAC Name |
[1-(2-phenylmethoxyethyl)cyclohexyl]methanol |
InChI |
InChI=1S/C16H24O2/c17-14-16(9-5-2-6-10-16)11-12-18-13-15-7-3-1-4-8-15/h1,3-4,7-8,17H,2,5-6,9-14H2 |
InChI Key |
OVJFZVWOLFRMKO-UHFFFAOYSA-N |
SMILES |
C1CCC(CC1)(CCOCC2=CC=CC=C2)CO |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Methyl-2-(4-naphthalen-2-ylphenyl)imidazo[4,5-f][1,10]phenanthroline](/img/structure/B582553.png)
![1h-Pyrazolo[4,3-c]isoquinoline-3-carboxamide,4,5-dihydro-1-methyl-n-(6-methyl-2-pyridinyl)-5-oxo-](/img/structure/B582554.png)
